Cas no 2138065-11-7 (N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide)
N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-1169029
- 2138065-11-7
- N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide
-
- Inchi: 1S/C17H20N4O4S2/c22-21(23)13-3-1-2-4-14(13)27(24,25)20(12-16-19-9-10-26-16)15-11-17(15)5-7-18-8-6-17/h1-4,9-10,15,18H,5-8,11-12H2
- InChI Key: GGSFQDLDOLNXKM-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N(CC1=NC=CS1)C1CC21CCNCC2)(=O)=O
Computed Properties
- Exact Mass: 408.09259748g/mol
- Monoisotopic Mass: 408.09259748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 657
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 145Ų
N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169029-0.05g |
2138065-11-7 | 0.05g |
$972.0 | 2023-05-26 | |||
| Enamine | EN300-1169029-0.1g |
2138065-11-7 | 0.1g |
$1019.0 | 2023-05-26 | |||
| Enamine | EN300-1169029-0.25g |
2138065-11-7 | 0.25g |
$1065.0 | 2023-05-26 | |||
| Enamine | EN300-1169029-0.5g |
2138065-11-7 | 0.5g |
$1111.0 | 2023-05-26 | |||
| Enamine | EN300-1169029-1.0g |
2138065-11-7 | 1g |
$1157.0 | 2023-05-26 | |||
| Enamine | EN300-1169029-2.5g |
2138065-11-7 | 2.5g |
$2268.0 | 2023-05-26 | |||
| Enamine | EN300-1169029-5.0g |
2138065-11-7 | 5g |
$3355.0 | 2023-05-26 | |||
| Enamine | EN300-1169029-10.0g |
2138065-11-7 | 10g |
$4974.0 | 2023-05-26 | |||
| Enamine | EN300-1169029-50mg |
2138065-11-7 | 50mg |
$972.0 | 2023-10-03 | |||
| Enamine | EN300-1169029-100mg |
2138065-11-7 | 100mg |
$1019.0 | 2023-10-03 |
N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide
N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide (CAS 2138065-11-7): A Comprehensive Technical Profile
The N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide (CAS 2138065-11-7) represents an intriguing chemical compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This azaspiro compound with its unique sulfonamide-thiazole hybrid structure offers promising potential in drug discovery applications, particularly in the development of novel therapeutic agents.
Chemically classified as a nitrobenzene sulfonamide derivative, this compound features a distinctive 6-azaspiro[2.5]octane core structure coupled with a thiazole methyl substituent. The molecular architecture of CAS 2138065-11-7 combines multiple pharmacophoric elements, making it particularly interesting for researchers investigating structure-activity relationships in medicinal chemistry. Recent literature searches indicate growing interest in such spirocyclic sulfonamide compounds, especially in the context of targeted drug design.
From a synthetic chemistry perspective, the preparation of N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide typically involves multi-step organic transformations. Key synthetic challenges include the construction of the azaspiro[2.5]octane ring system and the selective sulfonylation of the thiazole methylamine intermediate. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize this compound and verify its structural integrity.
The physicochemical properties of CAS 2138065-11-7 reflect its complex molecular structure. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents. Its nitrobenzene sulfonamide moiety contributes to specific electronic characteristics that influence its reactivity and potential biological interactions. These properties are particularly relevant for pharmaceutical scientists evaluating the compound's drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) profile.
In pharmaceutical research, N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide has emerged as a valuable scaffold for medicinal chemistry exploration. The compound's structural features align with current trends in fragment-based drug discovery and privileged structure utilization. Researchers are particularly interested in how the spirocyclic amine component might influence target binding and selectivity in various biological systems.
The scientific literature reveals growing applications of CAS 2138065-11-7 in several research areas. Its structural motifs appear in studies investigating enzyme inhibition, receptor modulation, and chemical biology probes. The compound's thiazole-sulfonamide combination is known to interact with various biological targets, making it a versatile building block in drug discovery programs. Recent patent analyses show increasing references to similar azaspiro sulfonamide derivatives in therapeutic applications.
Quality control and characterization of N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide require rigorous analytical protocols. Standard specifications typically include purity assessments by HPLC, residual solvent analysis, and detailed spectroscopic characterization. These quality parameters are crucial for researchers requiring high-grade material for biological testing and structure-activity relationship studies.
From a commercial perspective, CAS 2138065-11-7 is primarily available as a research chemical from specialized suppliers. The compound's market availability reflects the growing demand for structurally complex pharmaceutical intermediates and medicinal chemistry building blocks. Current pricing trends indicate stable availability, though custom synthesis options are often required for larger quantities or specific isotopic labeling.
Safety considerations for handling N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under standard regulations, appropriate personal protective equipment and proper ventilation are recommended during handling. Material Safety Data Sheets (MSDS) should be consulted for specific handling and storage recommendations.
The future research potential of CAS 2138065-11-7 appears promising, particularly in the context of innovative drug discovery and chemical biology. The compound's unique structural features continue to inspire synthetic modifications and biological evaluations. Emerging trends suggest potential applications in developing targeted therapies and selective enzyme inhibitors, aligning with current pharmaceutical industry priorities.
For researchers working with azaspiro compounds or nitrobenzene sulfonamides, N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide offers a fascinating case study in molecular design. Its combination of spirocyclic architecture with heterocyclic elements provides valuable insights for medicinal chemists exploring novel chemical space. The compound's ongoing investigation contributes to broader understanding of structure-property relationships in pharmaceutical development.
In conclusion, CAS 2138065-11-7 represents an important addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its complex yet elegant structure continues to yield valuable scientific insights, while its potential applications in drug discovery remain an active area of investigation. As research progresses, this spirocyclic sulfonamide derivative may well contribute to the development of novel therapeutic agents addressing unmet medical needs.
2138065-11-7 (N-{6-azaspiro[2.5]octan-1-yl}-2-nitro-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)